(5-(Furan-2-yl)isoxazol-3-yl)(3-((4-(trifluoromethyl)benzo[d]thiazol-2-yl)oxy)azetidin-1-yl)methanone

• IUPAC Name: [5-(furan-2-yl)-1,2-oxazol-3-yl]-[3-[[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]oxy]azetidin-1-yl]methanone
• InChI: InChI=1S/C19H12F3N3O4S/c20-19(21,22)11-3-1-5-15-16(11)23-18(30-15)28-10-8-25(9-10)17(26)12-7-14(29-24-12)13-4-2-6-27-13/h1-7,10H,8-9H2
• InChI Key: GWJMFLPBNCFLSG-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=NOC(=C2)C3=CC=CO3)OC4=NC5=C(C=CC=C5S4)C(F)(F)F
• Molecular Formula: C19H12F3N3O4S
• Molecular Weight: 435.4 g/mol
• CAS No.: 1421453-05-5

Description

(5-(Furan-2-yl)isoxazol-3-yl)(3-((4-(trifluoromethyl)benzo[d]thiazol-2-yl)oxy)azetidin-1-yl)methanone is a useful research compound. Its molecular formula is C19H12F3N3O4S and its molecular weight is 435.38. The purity is usually 95%.
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Scientific Research Applications

Furan Derivatives in Heterocyclic Compound Synthesis

• Synthesis of Benzo[b][1,4]thiazine and Oxazine Derivatives : Furan-2-yl(phenyl)methanol derivatives have been used in aza-Piancatelli rearrangement with 2-aminothiophenol and 2-aminophenol, catalyzed by In(OTf)3, to afford 3,4-dihydro-2H-benzo[b][1,4]thiazine or oxazine derivatives. This methodology highlights good yields, high selectivity, low catalyst loading, and faster reaction times, and is significant for the synthesis of complex heterocycles with potential pharmacological applications (B. Reddy et al., 2012).

Isoxazole and Thiazol Derivatives in Medicinal Chemistry

• Antibacterial and Anti-inflammatory Agents : Novel series of furan-2-yl and thiazolyl pyrazole derivatives have been synthesized and evaluated for their antibacterial and anti-inflammatory activities. These compounds highlight the importance of furan and thiazol derivatives in developing new therapeutic agents with potential efficacy against bacterial infections and inflammation-related disorders (V. P. Landage et al., 2019).

Application in Organic Synthesis and Material Science

• Synthesis of Cyclopentenones : The furan-2-yl(phenyl)methanol undergoes an aza-Piancatelli rearrangement with aryl amines in the presence of phosphomolybdic acid, demonstrating an efficient method for synthesizing trans-4,5-disubstituted cyclopentenone derivatives. This research indicates the potential of furan derivatives in facilitating complex organic transformations for synthesizing valuable cyclic compounds (B. Reddy et al., 2012).